Cas no 351063-19-9 (ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
- 351063-19-9
- SR-01000470334-1
- SR-01000470334
- ZINC02477459
- AKOS003593830
- F1038-0237
- ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
-
- Inchi: 1S/C19H18N2O3S/c1-2-24-18(23)15-16(12-6-4-3-5-7-12)20-19(25)21-17(15)13-8-10-14(22)11-9-13/h3-11,17,22H,2H2,1H3,(H2,20,21,25)
- InChI Key: VMTZTUACQAJLGN-UHFFFAOYSA-N
- SMILES: S=C1N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])N1[H]
Computed Properties
- Exact Mass: 354.10381361g/mol
- Monoisotopic Mass: 354.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 103Ų
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1038-0237-2μmol |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-5μmol |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-10μmol |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-20μmol |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-1mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-2mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-3mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-4mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-5mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1038-0237-10mg |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
351063-19-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Ethyl 4-(4-Hydroxyphenyl)-6-Phenyl-2-Sulfanylidene-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate: A Comprehensive Overview
Ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate, commonly referenced by its CAS number CAS No 351063-19-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their structural versatility and functional group diversity. The molecule features a sulfanylidene group (S=), a hydroxyl group (-OH), and a phenyl substituent, making it a valuable candidate for further research and application.
The structural complexity of this compound is reflected in its IUPAC name: ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-tetrahydropyrimidine carboxylate. The presence of the sulfanylidene group introduces unique electronic properties, while the hydroxyl and phenyl groups contribute to its reactivity and solubility. Recent studies have highlighted the importance of such functional groups in drug design and material science. For instance, the sulfanylidene group has been shown to enhance the stability of certain pharmaceutical compounds under physiological conditions.
One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that tetrahydropyrimidines can serve as building blocks for the synthesis of bioactive compounds. For example, modifications to the phenolic group have been shown to significantly alter the compound's pharmacokinetic properties. This makes it an attractive candidate for drug development programs targeting specific therapeutic areas such as oncology or neurodegenerative diseases.
Recent advancements in synthetic chemistry have also enabled more efficient routes to prepare this compound. Traditionally, tetrahydropyrimidines were synthesized via multi-step processes involving nucleophilic substitutions or cyclizations. However, modern methodologies now employ transition metal catalysts to streamline these reactions. These improvements not only enhance yield but also reduce production costs, making large-scale synthesis more feasible.
In terms of pharmacological activity, preliminary studies suggest that ethyl 4-(4-hydroxyphenyl)-6-phenyl-sulfanylidene-tetrahydropyrimidine carboxylate exhibits moderate antioxidant properties. This is attributed to the electron-donating effects of the hydroxyl and phenolic groups. Antioxidants are critical in preventing oxidative stress-related diseases such as cardiovascular disorders and cancer. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
The compound's ability to form stable complexes with metal ions has also drawn attention from materials scientists. Such complexes can be utilized in catalysis or as components in advanced materials like sensors or electronic devices. The sulfanylidene group plays a pivotal role in coordinating with metal ions due to its lone pair availability.
From an environmental standpoint, the synthesis and application of this compound align with green chemistry principles when appropriate catalysts and solvents are employed. Efforts are ongoing to develop more sustainable methods for its production while maintaining high yields and purity standards.
In conclusion, ethyl 4-(4-hydroxyphenyl)-6-phenyl-sulfanylidene-tetrahydropyrimidine carboxylate (CAS No 351063-19-9) represents a versatile platform for further chemical exploration. Its unique structure offers opportunities across multiple disciplines, from drug discovery to materials science. As research continues to uncover its full potential, this compound stands poised to make significant contributions to both academic and industrial advancements.
351063-19-9 (ethyl 4-(4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)